Cas no 380436-92-0 (4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 380436-92-0
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 3057172
• PubChem ID: 2725186
• Update Time: 2025-11-01

4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (4-Ethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-amine
• EN300-02800
• 964-648-4
• AKOS000116063
• AKOS016038901
• HMS1764D15
• N-(4-ETHYL-4,5-DIHYDRO-1,3-THIAZOL-2-YL)-N-(4-METHOXYPHENYL)AMINE
• CCG-149
• 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine
• Maybridge3_004766
• G34804
• CS-0218994
• HMS1444I14
• 380436-92-0
• IDI1_016153
• Z56828411
• STL266723
• FQA43692
• NS00016606

• Inchi： 1S/C12H16N2OS/c1-3-9-8-16-12(13-9)14-10-4-6-11(15-2)7-5-10/h4-7,9H,3,8H2,1-2H3,(H,13,14)
• InChI Key： UVFSATDTIMWDEQ-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC=2)OC)=NC(CC)C1

Computed Properties

• Exact Mass: 236.09833431Da
• Monoisotopic Mass: 236.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 360.2±44.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine

Introduction to 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 380436-92-0) in Modern Chemical and Pharmaceutical Research

The compound 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine, identified by its CAS number 380436-92-0, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The molecular framework of this compound incorporates a thiazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design and development.

Thiazole derivatives have long been recognized for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an ethyl group at the 4-position and a 4-methoxyphenyl moiety at the N-position in 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine introduces specific electronic and steric interactions that modulate its biological activity. These modifications enhance the compound's affinity for biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of thiazole-based compounds as scaffolds for developing novel therapeutic agents. The structural flexibility of the thiazole ring allows for diverse functionalization, enabling researchers to tailor the compound's properties to target specific disease mechanisms. In particular, the N-(4-methoxyphenyl) substituent in 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine has been shown to influence its binding affinity to enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

The synthesis of 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve the scalability of production but also enhance the overall quality of the final product.

In terms of biological activity, preliminary studies on 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine have revealed promising results in inhibiting key enzymes associated with inflammatory pathways. The compound's ability to modulate these pathways suggests its potential as an anti-inflammatory agent. Furthermore, its interaction with mitochondrial enzymes has been explored as a possible mechanism for its neuroprotective effects.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors targeting mitochondrial dysfunction, which is implicated in various neurological disorders. The unique structural features of 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine, particularly the thiazole ring and methoxyphenyl substituent, make it an attractive candidate for further investigation in this area. Its ability to interact with mitochondrial enzymes without causing significant off-target effects is a critical factor that enhances its therapeutic potential.

Additionally, computational modeling and molecular dynamics simulations have been utilized to understand the binding interactions of 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-amine with biological targets. These studies provide insights into the compound's mechanism of action and help optimize its structure for improved efficacy and selectivity. The integration of computational techniques with experimental approaches has accelerated the drug discovery process significantly.

The development of novel therapeutic agents requires rigorous testing to ensure safety and efficacy before clinical translation. Preclinical studies on 4-ethyl-N-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-2-am ine have focused on evaluating its pharmacokinetic properties, toxicity profiles, and pharmacological effects. These studies are essential for determining the appropriate dosage regimen and identifying potential side effects that may arise during clinical use.

The future prospects for thiazole derivatives like 4-ethyl-N-( ounducted using modern synthetic methods combined with advanced computational tools will continue to drive innovation in drug discovery. The compound's unique structural features make it a versatile scaffold for developing new treatments against various diseases. As research progresses，the full therapeutic potential of this compound is expected to be realized，leading to new therapeutic options for patients worldwide.